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Physicochemical Properties of Isononyl Alcohol

The table below consolidates key technical data for isononyl alcohol (C₉H₂₀O), which is a nine-carbon

primary alcohol [1].

Property Value

Molecular Formula C₉H₂₀O [1] [2] [3]

Molecular Weight 144.25 - 144.258 g·mol⁻¹ [1] [2] [3]

Appearance Clear, colorless liquid [1] [3]

Density (at 20°C) 0.83 - 0.837 g/cm³ [1] [3]

Boiling Point 198 - 215 °C (at 760 mmHg) [1] [3]

Melting Point -30 °C (max) [3]

Water Solubility (at 20°C) 0.02 g/100g / 245 mg/L [2] [3]

Vapor Pressure 0.0198 mm Hg / 2.6 Pa (at ~20°C) [1] [2]

Flash Point 94 - 98 °C [1] [3]
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Property Value

Log P (est.) 3.230 [2] [4]

Primary Research Application & Signaling Pathway

A significant research finding is that isononyl alcohol acts as a ligand for the olfactory receptor OR51B5,

which is ectopically expressed in certain leukemia cells. Activation of this receptor triggers a signaling

cascade that inhibits cell proliferation, suggesting a potential pharmacological target [5].

The following diagram illustrates this OR51B5-mediated signaling pathway in myelogenous leukemia

cells, as characterized in the study.
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Inhibition of
Cell Proliferation

Click to download full resolution via product page

OR51B5 activation by isononyl alcohol inhibits leukemia cell proliferation via a cAMP-mediated pathway.

Detailed Experimental Methodology

The characterization of the OR51B5 pathway involved the following key experimental protocols [5]:

Cell Models: The chronic myelogenous leukemia (CML) cell line K562 and native white blood cells

isolated from patients with acute myelogenous leukemia (AML) were used.
Calcium Imaging: Intracellular Ca²⁺ levels were measured using fluorescent calcium indicators. Cells

were stimulated with varying concentrations of isononyl alcohol (0.3-7 mM), and the resulting
changes in fluorescence were recorded to quantify Ca²⁺ influx. The half-maximal effective

concentration (EC₅₀) was calculated to be 3.4 ± 0.2 mM.
Inhibitor Studies: To delineate the pathway, specific inhibitors were applied:

Adenylate Cyclase (AC) inhibitors (MDL-12,330A and SQ-22536) and a PKA inhibitor (H-
89) significantly reduced the Ca²⁺ response.

A PLC inhibitor (U73122) had no significant effect, ruling out that pathway.
Blockers of L-type (Verapamil) and T-type (NNC-55-0396) calcium channels also significantly

decreased the Ca²⁺ influx.
Proliferation Assay: K562 cells were treated with isononyl alcohol, and cell proliferation was

assessed, showing an inhibitory effect.
Western Blot Analysis: Treated cells were analyzed, revealing that isononyl alcohol led to a

reduction in p38-MAPK phosphorylation, which is a potential mechanism for the decreased
proliferation.

Key Characteristics and Applications

Beyond the specific biological research, the search results highlight several other properties and uses for

isononyl alcohol that are relevant for scientists and developers.

Industrial Production: Isononyl alcohol is typically produced via the hydroformylation (oxo
process) of octenes, which are themselves produced by the dimerization of butenes [1] [3].
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Major Applications:

Precursor to Plasticizers: It is a key raw material for producing high-performance plasticizers
like DINP and DINCH, widely used in PVC for wires, cables, flooring, and the automotive

industry [2] [3].
Surfactant: Used in the synthesis of biodegradable surfactants for cleaning products [3].

Solvent: Acts as a solvent for coatings, inks, and extraction processes due to its ability to
dissolve a range of nonpolar and polar compounds [3].

Handling and Safety: It is classified as flammable and carries GHS warning labels for causing skin
and serious eye irritation. Its flash point is between 94-98°C [1] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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